Cas no 2138104-69-3 ({3-(1-iodo-2-methylpropan-2-yl)oxypropyl}cyclopropane)

• Product Name: {3-(1-iodo-2-methylpropan-2-yl)oxypropyl}cyclopropane
• CAS No: 2138104-69-3
• MF: C₁₀H₁₉IO
• MW: 282.161735773087
• CID: 5941707
• PubChem ID: 165485618
• Update Time: 2025-06-09

{3-(1-iodo-2-methylpropan-2-yl)oxypropyl}cyclopropane Chemical and Physical Properties

Names and Identifiers

• {3-(1-iodo-2-methylpropan-2-yl)oxypropyl}cyclopropane
• 2138104-69-3
• {3-[(1-iodo-2-methylpropan-2-yl)oxy]propyl}cyclopropane
• EN300-1136532

• Inchi： 1S/C10H19IO/c1-10(2,8-11)12-7-3-4-9-5-6-9/h9H,3-8H2,1-2H3
• InChI Key： GAPNGBOSIDEMJX-UHFFFAOYSA-N
• SMILES： ICC(C)(C)OCCCC1CC1

Computed Properties

• Exact Mass: 282.04806g/mol
• Monoisotopic Mass: 282.04806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Additional information on {3-(1-iodo-2-methylpropan-2-yl)oxypropyl}cyclopropane

Introduction to {3-(1-iodo-2-methylpropan-2-yl)oxypropyl}cyclopropane and Its Applications in Modern Chemical Biology

{3-(1-iodo-2-methylpropan-2-yl)oxypropyl}cyclopropane (CAS No. 2138104-69-3) is a highly specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile applications. This compound, characterized by its cyclopropane ring and alkyloxypropyl side chain, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of the iodine substituent on the isobutyl group enhances its reactivity, making it an invaluable tool for researchers exploring novel synthetic pathways.

The cyclopropane moiety in {3-(1-iodo-2-methylpropan-2-yl)oxypropyl}cyclopropane is particularly noteworthy, as it introduces a high degree of strain into the molecular structure. This strain can be exploited to facilitate various chemical reactions, including ring-opening polymerization and cross-coupling reactions, which are fundamental to the development of advanced materials and pharmaceuticals. The compound's ability to undergo such transformations under mild conditions makes it an attractive candidate for industrial applications.

In recent years, {3-(1-iodo-2-methylpropan-2-yl)oxypropyl}cyclopropane has been extensively studied for its potential in drug discovery and development. Researchers have leveraged its structural features to design and synthesize novel compounds with therapeutic properties. For instance, the compound has been used as a precursor in the preparation of small-molecule inhibitors targeting specific biological pathways. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in modulating disease-related mechanisms.

The alkyloxypropyl side chain of {3-(1-iodo-2-methylpropan-2-yl)oxypropyl}cyclopropane contributes to its solubility and bioavailability, which are critical factors in pharmaceutical formulations. By optimizing this moiety, scientists have been able to enhance the pharmacokinetic profiles of drug candidates, improving their delivery and efficacy. This has opened up new avenues for the development of treatments for a wide range of diseases, including cancer and inflammatory disorders.

Moreover, the iodine substituent on the isobutyl group provides a handle for further functionalization through palladium-catalyzed cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of highly sophisticated bioactive molecules. The ability to introduce diverse functional groups at specific positions within the molecule allows for fine-tuning of its biological activity, making it a versatile building block in medicinal chemistry.

Recent advancements in synthetic methodologies have further expanded the utility of {3-(1-iodo-2-methylpropan-2-yl)oxypropyl}cyclopropane. For example, transition-metal-catalyzed reactions have been employed to introduce additional functional groups into the cyclopropane ring, creating novel derivatives with enhanced properties. These derivatives have been explored for their potential in various applications, including agrochemicals and materials science.

The compound's role in polymer chemistry is also noteworthy. The cyclopropane ring can undergo ring-opening polymerization to form polymers with unique mechanical and thermal properties. These polymers have found applications in coatings, adhesives, and specialty materials. The reactivity of the iodine substituent allows for controlled polymerization processes, enabling the production of polymers with tailored characteristics.

In conclusion, {3-(1-iodo-2-methylpropan-2-yl)oxypropyl}cyclopropane (CAS No. 2138104-69-3) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and developing innovative solutions is likely to grow even further.